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Compound of Interest

Compound Name:
5-Iodo-7H-pyrrolo[2,3-d]pyrimidin-

2-amine

Cat. No.: B1401435 Get Quote

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This

guide is specifically tailored for researchers, scientists, and drug development professionals

encountering challenges with pyrrolopyrimidine substrates. The unique electronic properties

and presence of multiple nitrogen atoms in these scaffolds present distinct challenges

compared to simpler aryl systems. This document provides in-depth, field-proven insights in a

direct question-and-answer format to help you troubleshoot and optimize your reactions.

The Suzuki-Miyaura Catalytic Cycle: A Refresher on
Key Stages
Understanding the catalytic cycle is fundamental to effective troubleshooting. The generally

accepted mechanism involves three key steps: oxidative addition, transmetalation, and

reductive elimination.[1][2][3] Each step presents a potential failure point, particularly when

working with electron-deficient and nitrogen-rich heterocycles like pyrrolopyrimidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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